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For Researchers, Scientists, and Drug Development Professionals

Abstract
Rilopirox is a synthetic hydroxypyridone antifungal agent known for its broad-spectrum activity.

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of Rilopirox, catering to professionals in pharmaceutical research and development.

The document details the structural attributes of the molecule, outlines a plausible synthesis

pathway, and presents relevant physicochemical data. The synthesis section includes a

proposed experimental protocol, while quantitative data is summarized for clarity. Visual

diagrams generated using Graphviz are provided to illustrate the chemical structure and the

synthetic route, adhering to specified formatting for enhanced readability and technical

accuracy.

Chemical Structure
Rilopirox, with the CAS number 104153-37-9, is chemically designated as 6-[[4-(4-

chlorophenoxy)phenoxy]methyl]-1-hydroxy-4-methylpyridin-2-one.[1] Its molecular formula is

C₁₉H₁₆ClNO₄, and it has a molecular weight of 357.79 g/mol . The structure is characterized by

a central 1-hydroxy-4-methyl-2-pyridone core, which is substituted at the 6-position with a

phenoxymethyl group, itself further substituted with a 4-chlorophenoxy moiety. This intricate

arrangement of aromatic rings and the hydroxypyridone scaffold is crucial for its antifungal

activity.
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Below is a two-dimensional representation of the Rilopirox chemical structure.

Caption: 2D Chemical Structure of Rilopirox.

Physicochemical Properties
A summary of the key physicochemical properties of Rilopirox is presented in the table below.

Property Value Reference

Molecular Formula C₁₉H₁₆ClNO₄ [1]

Molecular Weight 357.79 g/mol

CAS Number 104153-37-9 [1]

Boiling Point 532.2 °C at 760 mmHg [1]

Flash Point 275.7 °C [1]

Density 1.347 g/cm³ [1]

LogP 4.41870 [1]

Purity 95-99% (typical) [1]

Synthesis Pathway
The synthesis of Rilopirox can be conceptualized as a multi-step process, culminating in the

formation of the hydroxypyridone ring system. A plausible synthetic route involves the initial

preparation of a substituted 2-pyrone intermediate, which is then converted to the final

Rilopirox molecule.

A proposed pathway is outlined below:
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Caption: Proposed Synthesis Pathway for Rilopirox.

Experimental Protocols (Proposed)
While a definitive, detailed experimental protocol for the synthesis of Rilopirox is not readily

available in the public domain, a plausible multi-step synthesis can be proposed based on

established chemical principles for the formation of similar hydroxypyridone structures.

Step 1: Synthesis of 4-Hydroxy-6-methyl-2-pyrone from Dehydroacetic Acid

This step involves the acid-catalyzed hydrolysis and decarboxylation of dehydroacetic acid to

form the core 4-hydroxy-6-methyl-2-pyrone ring.

Materials: Dehydroacetic acid, concentrated sulfuric acid.

Procedure:

Dehydroacetic acid is dissolved in a suitable solvent.
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Concentrated sulfuric acid is added cautiously.

The mixture is heated under reflux for a specified period.

The reaction is monitored by Thin Layer Chromatography (TLC).

Upon completion, the mixture is cooled and the product is isolated by filtration or

extraction.

The crude product is purified by recrystallization.

Step 2: Synthesis of 4-methyl-6-[4-(4-chlorophenoxy)phenoxymethyl]-2-pyrone

This step involves the etherification of the 6-methyl group of 4-hydroxy-6-methyl-2-pyrone with

the 4-(4-chlorophenoxy)phenoxy moiety. This can be achieved through a Williamson ether

synthesis or a related coupling reaction.

Materials: 4-Hydroxy-6-methyl-2-pyrone, 4-(4-chlorophenoxy)phenol, a formaldehyde source

(e.g., paraformaldehyde), and a suitable acid or base catalyst.

Procedure:

4-Hydroxy-6-methyl-2-pyrone and 4-(4-chlorophenoxy)phenol are dissolved in an

appropriate solvent.

A formaldehyde source and a catalyst are added.

The reaction mixture is heated to a specific temperature for a set duration.

Progress is monitored by TLC.

After the reaction, the product is isolated by extraction and purified using column

chromatography.

Step 3: Synthesis of Rilopirox

The final step involves the conversion of the 2-pyrone intermediate to the 1-hydroxy-2-pyridone

structure of Rilopirox. This is achieved by reacting the pyrone with hydroxyammonium sulfate.
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Materials: 4-methyl-6-[4-(4-chlorophenoxy)phenoxymethyl]-2-pyrone, hydroxyammonium

sulfate, a suitable base (e.g., sodium carbonate), and a solvent (e.g., dichloromethane, ethyl

acetate, or toluene).[1]

Procedure:

The substituted 2-pyrone is dissolved in the chosen solvent.

Hydroxyammonium sulfate and a base are added to the solution.

The reaction is stirred at room temperature or heated as necessary.

Reaction completion is monitored by TLC.

The final product, Rilopirox, is isolated through workup and purification, which may

involve extraction, washing, and recrystallization or column chromatography.

Quantitative Data
Due to the limited availability of published data, a comprehensive table of quantitative results

such as reaction yields, specific spectroscopic data (¹H NMR, ¹³C NMR, MS), and purity

analysis for each step of the Rilopirox synthesis is not available at this time. Researchers

undertaking this synthesis would need to perform these analyses to characterize the

intermediates and the final product fully.

Conclusion
This technical guide provides a foundational understanding of the chemical structure and a

plausible synthesis pathway for the antifungal agent Rilopirox. The provided information,

including the detailed chemical structure, physicochemical properties, and a proposed

experimental protocol, serves as a valuable resource for researchers and professionals in the

field of drug development. Further investigation into optimizing the synthesis and detailed

characterization of the intermediates and the final product is encouraged to build upon this

foundational knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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